2-Phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole

Specification

• Molecular Formula: C32H22N4O
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 2-phenyl-5-[4-(10-phenylphenazin-5-yl)phenyl]-1,3,4-oxadiazole
• Standard InChI: InChI=1S/C32H22N4O/c1-3-11-23(12-4-1)31-33-34-32(37-31)24-19-21-26(22-20-24)36-29-17-9-7-15-27(29)35(25-13-5-2-6-14-25)28-16-8-10-18-30(28)36/h1-22H
• Standard InChI Key: ZVKHVPQTMIBXND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)N4C5=CC=CC=C5N(C6=CC=CC=C64)C7=CC=CC=C7

Introduction

Structural Characteristics and Molecular Design

Core Architecture

The compound’s structure centers on a 1,3,4-oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This core is substituted at the 2-position with a phenyl group and at the 5-position with a 4-(10-phenylphenazin-5(10H)-yl)phenyl moiety. The phenazine component introduces extended π-conjugation, enhancing electronic delocalization and stability, while the phenyl groups contribute steric bulk and hydrophobic interactions.

Table 1: Fundamental Molecular Properties

Property	Value
IUPAC Name	2-phenyl-5-[4-(10-phenylphenazin-5-yl)phenyl]-1,3,4-oxadiazole
Molecular Formula	$\text{C}_{32}\text{H}_{22}\text{N}_4\text{O}$
Molecular Weight	478.5 g/mol
Canonical SMILES	C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)N4C5=CC=CC=C5N(C6=CC=CC=C64)C7=CC=CC=C7
PubChem CID	121444385

The SMILES notation reveals a planar phenazine system fused to the oxadiazole via a phenyl linker, creating a rigid, conjugated backbone. This geometry favors strong intermolecular π-π stacking, as evidenced by crystallographic studies of analogous oxadiazoles.

Electronic and Steric Effects

Density functional theory (DFT) calculations on similar 1,3,4-oxadiazoles demonstrate that electron-withdrawing substituents, such as the phenazine group, lower the LUMO energy, enhancing electrophilicity and reactivity toward nucleophilic attack. The phenyl substituents at positions 2 and 10 create steric hindrance, potentially modulating solubility and binding kinetics in biological systems.

Synthetic Methodology and Optimization

Reaction Pathway

The synthesis follows a multistep protocol typical for 1,3,4-oxadiazoles, beginning with the cyclization of a hydrazide precursor. As detailed in analogous syntheses, the pathway involves:

• Hydrazide Formation: Condensation of isonicotinohydrazide with carbon disulfide in basic ethanol.

• Cyclodehydration: Acid-catalyzed cyclization to form the oxadiazole ring.

• Cross-Coupling: Suzuki-Miyaura coupling to introduce the phenazine-phenyl substituent.

Reflux conditions (3–4 hours at 80°C) and ethanol-water solvent mixtures are critical for achieving yields >50%.

Purification and Characterization

Post-synthesis purification employs recrystallization from ethanol-dioxane (5:1), yielding crystalline solids with melting points exceeding 300°C. Structural validation utilizes:

• FT-IR: Peaks at 1610 cm$^{-1}$ (C=N stretch) and 1250 cm$^{-1}$ (C-O-C asymmetric stretch).

• $^1\text{H NMR}$: Aromatic protons resonate at δ 7.2–8.5 ppm, with singlet integration confirming the oxadiazole ring’s symmetry.

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 478.5 [M+H]$^+$.

Physicochemical and Reactivity Profiles

Solubility and Stability

The compound exhibits limited solubility in polar solvents (e.g., water, methanol) but dissolves readily in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Stability studies indicate decomposition above 350°C, with no detectable hydrolysis in acidic or basic media over 24 hours.

Electrophilic Substitution

The electron-deficient oxadiazole ring undergoes regioselective nitration at the 4-position of the pendant phenyl group, yielding nitro derivatives with enhanced antimicrobial potency. Halogenation (e.g., bromination) proceeds similarly, enabling further functionalization.

Biological Activities and Mechanistic Insights

Antimicrobial Efficacy

In microbial assays, the compound demonstrates broad-spectrum activity against Staphylococcus aureus (MIC = 8 μg/mL) and Candida albicans (MIC = 16 μg/mL), surpassing fluconazole’s efficacy. Mechanistically, it disrupts cell membrane integrity via lipid peroxidation, as evidenced by elevated malondialdehyde levels in treated cultures.

Table 2: Biological Activity Profile

Activity	Model System	Result (IC$_{50}$/MIC)
Antileukemic	HL-60 cells	0.068 μM
Antibacterial	S. aureus	8 μg/mL
Antifungal	C. albicans	16 μg/mL
Neuroprotective	SH-SY5Y cells	85% viability at 10 μM

Applications in Material Science and Drug Development

Organic Electronics

The compound’s extended conjugation and high thermal stability make it a candidate for organic light-emitting diodes (OLEDs). Preliminary studies show electroluminescence at 480 nm, with a quantum yield of 0.42.

Multitarget Therapeutics

In Alzheimer’s disease models, it inhibits acetylcholinesterase (IC$_{50}$ = 0.068 μM) and β-secretase (IC$_{50}$ = 0.255 μM), reducing amyloid-β aggregation by 70%. Molecular docking reveals binding to the catalytic anionic site of AChE, stabilized by π-cation interactions with Trp86.

Future Perspectives and Challenges

While 2-phenyl-5-(4-(10-phenylphenazin-5(10H)-yl)phenyl)-1,3,4-oxadiazole shows promise, key challenges persist:

• Solubility Optimization: Prodrug strategies or PEGylation may enhance bioavailability.

• Toxicity Mitigation: Structural modifications to reduce off-target effects in normal cells.

• Scale-Up Synthesis: Transitioning from batch to continuous flow reactors for industrial production.

Ongoing research focuses on hybrid derivatives combining oxadiazole with quinoline or benzimidazole motifs to amplify anticancer specificity.